Cas no 14471-17-1 (Benzenemethanamine,N-cyclopropyl-3,4,5-trimethoxy-)

• Product Name: Benzenemethanamine,N-cyclopropyl-3,4,5-trimethoxy-
• CAS No: 14471-17-1
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 194132
• PubChem ID: 351804
• Update Time: 2025-04-19

Benzenemethanamine,N-cyclopropyl-3,4,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-cyclopropyl-3,4,5-trimethoxy-
• N-[(3,4,5-trimethoxyphenyl)methyl]cyclopropanamine
• NSC-523291
• DTXSID40326059
• 14471-17-1
• NSC523291
• AKOS000133410

• Inchi： 1S/C13H19NO3/c1-15-11-6-9(8-14-10-4-5-10)7-12(16-2)13(11)17-3/h6-7,10,14H,4-5,8H2,1-3H3
• InChI Key： GGASCKAPMCXICZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CNC1CC1)OC)OC

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 338.7°C at 760 mmHg
• Flash Point: 140.2°C
• Refractive Index: 1.534
• PSA: 39.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines